Cas no 9048-46-8 (Bovine Serum Albumin)

• Product Name: Bovine Serum Albumin
• CAS No: 9048-46-8
• MF: C₃F₈
• MW: 188.019329071045
• MDL: MFCD00130384
• CID: 48254
• Update Time: 2025-10-31

Bovine Serum Albumin Chemical and Physical Properties

Names and Identifiers

• Albumen Powder
• BSA ACETYLATED
• BSA, METHYLATED
• BSA-C
• BSA-C ACETYLATED
• METHYL ESTER OF BOVINE ALBUMIN
• ACETYLATED BSA
• AC-BSA
• Albumin
• Albumin Bovine V
• Standard Solution of Albumin from Bovine Serum
• Bovine Serum Albumin
• Albumin (bovine) Acetylated
• ALBUMIN BOVIE FRACTION V POWDER
• Albumin from Bovine Serum
• Albumin Solution, from Bovine Serum(BSA Solution)
• BSA
• CellMaxx Bovine Albumin, Low IgG
• HSA
• Bovine albumin
• ALBUMIN, BOVINE (BSA), CRYSTALLINE
• ALBUMIN, BOVINE, RIA GRADE
• BSA LOW ENODOTOXIN
• ALBUMIN, BOVINE, pH 5.2
• aminofusin
• Albumin bovine serum
• Albumin BovineⅤ
• Bovine Serum Albumin BSA-V
• Bovine Serum Albumin Fraction V
• Bovine Serum Albumin Solution
• Bovine Serum Albumin, Standard Grade, Gold
• Standard Solution of BSA
• Hemoglobin（美国），Haemoglobin（英国）
• Perfluoropropane
• Perflutren
• OCTAFLUOROPROPANE
• Definity
• Freon 218
• Propane, octafluoro-
• 1,1,1,2,2,3,3,3-Octafluoropropane
• Oktafluorpropan
• Genetron 218
• Octafluorpropan
• DMP 115
• FC 218
• FC 218 (refrigerant)
• HFC 218
• PFC 218
• FS069
• UN 2424
• R 218
• CK0N3WH0SR
• Optison
• Propane, 1,1,1,2,2,3,3,3-octafluoro-
• C3F8-gas
• Perflutren Lipid Microsphere
• UN2424
• Perflutren lipid microspheres
• Perflutren [USAN:INN:BAN]
• C3F8
• DMP-1
• Bovine serum albumin BSA
• Bovine serum albumin,Fraction V
• Bovine Serum Albumin(BSA)
• BOVINE SERUM ALBUMIN, ACETYLATED

• MDL： MFCD00130384
• Inchi： 1S/C3F8/c4-1(5,2(6,7)8)3(9,10)11
• InChI Key： QYSGYZVSCZSLHT-UHFFFAOYSA-N
• SMILES： FC(C(F)(F)F)(C(F)(F)F)F

Computed Properties

• Exact Mass: 0.00000
• Monoisotopic Mass: 187.987226
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 0
• Molecular Weight: 188.02

Experimental Properties

• Color/Form: White or off white freeze-dried powder.
• Density: 1.1300
• Melting Point: -147.6°C
• Boiling Point: -36.6°C
• Flash Point: No data available
• PH: 6.5-7.5 (1% in 0.15 M sodium chloride)
• Solubility: PBS: >40 mg/mL
• Water Partition Coefficient: Soluble in water.
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents and strong acids. Refrigerate.
• PSA: 0.00000
• LogP: 0.00000
• Merck: 8468
• Solubility: Soluble in water and dilute buffer.
• Sensitiveness: Sensitive to light
• Vapor Pressure: 6.63e+03 mmHg

Bovine Serum Albumin Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-52/53-21/22
• Safety Instruction： S24/25
• FLUKA BRAND F CODES：10-21
• Regulatory Condition Code：Class Q (sugars, alkaloids, antibiotics, hormones)
• RTECS：MT6446000
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：4°C, protect from light

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organofluorides

Additional information on Bovine Serum Albumin

Introduction to Bovine Serum Albumin (BSA) and CAS No 9048-46-8

Bovine Serum Albumin (BSA), identified by the chemical compound identifier CAS No 9048-46-8, is a highly abundant plasma protein in mammals, including cattle. This globular protein plays a pivotal role in maintaining osmotic pressure, transporting various substances, and modulating physiological processes. BSA is extensively utilized in biochemical research, pharmaceutical formulations, and diagnostic applications due to its well-characterized structure and functional properties.

The molecular weight of BSA is approximately 66 kDa, and it consists of 585 amino acid residues arranged in three homologous domains (I, II, and III). Each domain contains specific binding sites that enable BSA to interact with a wide range of ligands, including hormones, fatty acids, vitamins, and drugs. This remarkable versatility makes BSA an indispensable tool in drug delivery systems and pharmacokinetic studies.

Recent advancements in biotechnology have enhanced the understanding of BSA's structural dynamics and binding mechanisms. High-resolution crystallographic studies have revealed intricate details about the protein's conformational changes upon ligand binding, providing insights into its role as a transport protein. These findings have been instrumental in developing novel therapeutic strategies that leverage BSA's natural affinity for various bioactive molecules.

In the realm of drug development, BSA has been widely employed as a stabilizing agent and excipient in pharmaceutical formulations. Its ability to bind to hydrophobic drugs while maintaining their solubility has significantly improved the bioavailability of numerous therapeutic agents. Moreover, recombinant BSA produced through genetic engineering techniques has become increasingly prevalent in biopharmaceutical applications, ensuring higher purity and consistency compared to its native counterpart.

Current research has also highlighted the potential of BSA in regenerative medicine and tissue engineering. Studies have demonstrated that BSA can serve as a scaffold for cell culture and tissue growth due to its biocompatibility and ability to mimic extracellular matrix conditions. Additionally, modified forms of BSA have been explored as carriers for gene delivery systems, offering promising avenues for gene therapy applications.

The structural integrity of BSA under various environmental conditions has been a subject of extensive investigation. Thermal denaturation studies have shown that BSA exhibits a gradual unfolding process at elevated temperatures, with critical transitions occurring around 60-70°C. This thermal behavior is attributed to the disruption of hydrogen bonds and hydrophobic interactions within the protein structure. Such insights are crucial for optimizing storage conditions and ensuring the stability of BSA-based products during transportation and handling.

Diagnostic applications of BSA, particularly in clinical chemistry, have evolved significantly over the past decade. Enzyme-linked immunosorbent assays (ELISAs) and other immunoassays frequently utilize BSA as a blocking agent to prevent non-specific binding of antibodies. Furthermore, BSA-based biosensors have been developed for rapid detection of pathogens and biomarkers in clinical samples, contributing to early diagnosis and personalized medicine approaches.

The role of BSA in metabolic processes has also garnered considerable attention from researchers. Studies have shown that BSA can influence lipid metabolism by binding to fatty acids and cholesterol transporters. This interaction has implications for understanding metabolic disorders such as obesity and atherosclerosis. By modulating lipid transport pathways, BSA may serve as a potential target for therapeutic intervention in these conditions.

Emerging technologies in mass spectrometry have enabled detailed proteomic analysis of BSA, uncovering post-translational modifications (PTMs) that affect its function. Phosphorylation, glycosylation, and ubiquitination are among the most studied PTMs that alter BSA's binding capacity and stability. These modifications not only enhance our understanding of BSA's biological roles but also provide insights into disease mechanisms associated with dysregulated protein function.

The industrial production of BSA adheres to stringent quality control measures to ensure high purity and consistency. Large-scale purification processes typically involve chromatographic techniques such as ion-exchange chromatography followed by size exclusion chromatography. These methods effectively remove impurities while preserving the native conformational integrity of BSA, making it suitable for sensitive biomedical applications.

Future directions in BSA research include exploring its potential as an anticancer agent. Preclinical studies have suggested that certain derivatives of BSA can induce apoptosis in cancer cells by disrupting their membrane integrity or interfering with signaling pathways involved in cell proliferation. Such findings hold promise for developing novel chemotherapeutic strategies that exploit BSA's natural properties.

The impact of nanotechnology on BSA applications has been transformative. Nanoparticles functionalized with BSA have been developed for targeted drug delivery systems, allowing precise localization of therapeutic agents within tumor tissues or injured organs. This targeted approach enhances treatment efficacy while minimizing side effects associated with systemic drug administration.

Environmental considerations have also influenced the production and utilization of BSA. Sustainable manufacturing practices aim to minimize waste generation during purification processes by employing green chemistry principles. Additionally, biodegradable formulations incorporating BSA are being explored for controlled-release applications in agriculture and environmental remediation.